Cas no 82128-69-6 (3-Chloro-5-fluoro-2-hydroxybenzaldehyde)
3-Chloro-5-fluoro-2-hydroxybenzaldehyde is a halogenated aromatic aldehyde with a molecular formula of C₇H₄ClFO₂. This compound features a hydroxyl group and aldehyde functionality at the ortho position, along with chloro and fluoro substituents on the benzene ring, making it a versatile intermediate in organic synthesis. Its unique substitution pattern allows for selective reactivity in cross-coupling reactions, nucleophilic substitutions, and as a precursor for pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (hydroxyl) groups enhances its utility in fine chemical applications. It is typically supplied as a high-purity solid with consistent quality for research and industrial use.
82128-69-6 structure
Product name:3-Chloro-5-fluoro-2-hydroxybenzaldehyde
3-Chloro-5-fluoro-2-hydroxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-5-fluoro-2-hydroxybenzaldehyde
- 3-Chloro-5-fluorosalicylaldehyde
- 5-Fluoro-2-hydroxy-3-chlorobenzaldehyde
- 5-fluoro-3-chloro-salicylaldehyde
- MFCD04039291
- VHXIEGGPMOEWNK-UHFFFAOYSA-N
- AKOS009159515
- CT2491C; 3-chloro-5-fluorosalicylaldehyde
- DTXSID30382265
- CS-0204789
- EN300-253474
- A840256
- E78166
- 82128-69-6
- 3-Chloro-5-fluorosalicylaldehyde, 97%
- AMY31485
- SCHEMBL1185565
- PS-8616
- DB-331218
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- MDL： MFCD04039291
- Inchi： InChI=1S/C7H4ClFO2/c8-6-2-5(9)1-4(3-10)7(6)11/h1-3,11H
- InChI Key： VHXIEGGPMOEWNK-UHFFFAOYSA-N
- SMILES： C1=C(C=O)C(=C(C=C1F)Cl)O
Computed Properties
- Exact Mass: 173.9883852g/mol
- Monoisotopic Mass: 173.9883852g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.508±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 95-99 °C (lit.)
- Boiling Point: 210.5±35.0 ºC (760 Torr),
- Flash Point: 81.1±25.9 ºC,
- Solubility: Very slightly soluble (0.17 g/l) (25 º C),
3-Chloro-5-fluoro-2-hydroxybenzaldehyde Security Information
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Symbol:
- Signal Word：Danger
- Hazard Statement： H300-H318
- Warning Statement： P264-P280-P301+P310-P305+P351+P338
- Hazardous Material transportation number：UN 2811 6.1 / PGIII
- WGK Germany：3
- Hazard Category Code： 25-41
- Safety Instruction： 26-36/39-45
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Hazardous Material Identification：
3-Chloro-5-fluoro-2-hydroxybenzaldehyde Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C382163-500mg |
3-Chloro-5-fluoro-2-hydroxybenzaldehyde |
82128-69-6 | 500mg |
$ 95.00 | 2022-06-06 | ||
| Enamine | EN300-253474-0.25g |
3-chloro-5-fluoro-2-hydroxybenzaldehyde |
82128-69-6 | 95% | 0.25g |
$90.0 | 2024-06-19 | |
| Enamine | EN300-253474-10.0g |
3-chloro-5-fluoro-2-hydroxybenzaldehyde |
82128-69-6 | 95% | 10.0g |
$535.0 | 2024-06-19 | |
| Ambeed | A569600-5g |
3-Chloro-5-fluoro-2-hydroxybenzaldehyde |
82128-69-6 | 97% | 5g |
$60.0 | 2025-02-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1275459-250mg |
3-Chloro-5-fluorosalicylaldehyde |
82128-69-6 | 98% | 250mg |
￥41.00 | 2024-07-28 | |
| Alichem | A019142761-10g |
3-Chloro-5-fluoro-2-hydroxybenzaldehyde |
82128-69-6 | 95% | 10g |
$706.86 | 2023-09-01 | |
| Alichem | A019142761-25g |
3-Chloro-5-fluoro-2-hydroxybenzaldehyde |
82128-69-6 | 95% | 25g |
$1551.34 | 2023-09-01 | |
| Ambeed | A569600-1g |
3-Chloro-5-fluoro-2-hydroxybenzaldehyde |
82128-69-6 | 97% | 1g |
$23.0 | 2025-02-25 | |
| Enamine | EN300-253474-0.05g |
3-chloro-5-fluoro-2-hydroxybenzaldehyde |
82128-69-6 | 95% | 0.05g |
$83.0 | 2024-06-19 | |
| Enamine | EN300-253474-0.5g |
3-chloro-5-fluoro-2-hydroxybenzaldehyde |
82128-69-6 | 95% | 0.5g |
$95.0 | 2024-06-19 |
3-Chloro-5-fluoro-2-hydroxybenzaldehyde Related Literature
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1. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
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Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
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Ruilin Xu,Chen Liao,Yanqing Xu,Chunfeng Zhang,Min Xiao,Lei Zhang,Changgui Lu,Yiping Cui,Jiayu Zhang Nanoscale, 2017,9, 18281-18289
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:82128-69-6)3-Chloro-5-fluoro-2-hydroxybenzaldehyde
Purity:99%
Quantity:25g
Price ($):206.0